
Preparing Stock Solutions of PSB-1115:
Application Notes and Protocols for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step to ensure the reliability and reproducibility of experimental

results. This document provides detailed application notes and protocols for the preparation of

stock solutions of PSB-1115, a selective A2B adenosine receptor antagonist, using Dimethyl

Sulfoxide (DMSO) and water.

PSB-1115 is a valuable tool in studying the role of the A2B adenosine receptor in various

physiological and pathological processes. Proper handling and solubilization are paramount for

its effective use in in-vitro and in-vivo studies.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of PSB-1115 is presented in

the table below. These values are essential for calculating the required amounts for stock

solution preparation.
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Property Value Source(s)

Molecular Weight 350.35 g/mol [1]

Formula C₁₄H₁₄N₄O₅S [1]

Appearance Off-white to light brown solid [1]

Purity ≥98% [2]

Solubility in DMSO Up to 100 mg/mL (285.43 mM) [1]

Solubility in Water

Up to 20 mM with gentle

warming; Up to 10 mg/mL

(28.54 mM) with ultrasonic and

heating to 60°C

[1]

Note: The solubility of PSB-1115 can be affected by factors such as the purity of the

compound, the quality of the solvent, and the preparation technique. It is recommended to use

high-purity PSB-1115 and anhydrous, newly opened DMSO for optimal results.[1]

Experimental Protocols
Below are detailed protocols for preparing stock solutions of PSB-1115 in DMSO and water.

Protocol 1: Preparation of a 100 mM PSB-1115 Stock
Solution in DMSO
This protocol is suitable for most in-vitro applications where a high concentration stock solution

is required.

Materials:

PSB-1115 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Ultrasonic bath

Procedure:

Calculate the required mass of PSB-1115. For example, to prepare 1 mL of a 100 mM stock

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 350.35 g/mol = 0.035035 g = 35.035 mg

Weigh the calculated amount of PSB-1115 and transfer it to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO. For a 100 mM solution, add 1 mL of DMSO for every

35.035 mg of PSB-1115.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Use an ultrasonic bath if the compound does not fully dissolve with vortexing.[1] Sonicate for

5-10 minutes, checking for complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1] Protect from light.[1]

Protocol 2: Preparation of a 10 mg/mL PSB-1115 Stock
Solution in Water
This protocol is useful for experiments where DMSO may interfere with the assay or for in-vivo

studies requiring an aqueous vehicle.

Materials:

PSB-1115 powder

Sterile, deionized, or distilled water
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Water bath or heating block set to 60°C

Sterile 0.22 µm syringe filter

Procedure:

Weigh the desired amount of PSB-1115. For example, 10 mg.

Add the appropriate volume of sterile water. For a 10 mg/mL solution, add 1 mL of water.

Vortex the solution for 1-2 minutes.

Utilize an ultrasonic bath and gentle warming to aid dissolution.[1] Place the tube in a water

bath or on a heating block at 60°C while sonicating for 10-15 minutes, or until the compound

is fully dissolved.[1]

Cool the solution to room temperature.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[1]

This is particularly important for cell culture and in-vivo applications.

Aliquot and store the solution as described in Protocol 1. It is recommended to use aqueous

solutions promptly.

Visualizing the Workflow and Signaling Pathway
To further clarify the experimental process and the biological context of PSB-1115, the

following diagrams are provided.
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Workflow for Preparing PSB-1115 Stock Solution

DMSO Stock

Aqueous Stock
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Vortex

Ultrasonicate (if needed)

Aliquot into single-use volumes

Weigh PSB-1115

Add Sterile Water

Vortex

Ultrasonicate & Heat (60°C)

Sterile Filter (0.22 µm)

Store at -20°C or -80°C (Protect from Light)

Click to download full resolution via product page

Caption: Workflow for the preparation of PSB-1115 stock solutions in DMSO and water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1679811?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2B Adenosine Receptor Signaling Pathway

Adenosine

A2B Receptor

Activates

PSB-1115

Antagonizes

Gs/Gq Protein

Activates

Adenylyl Cyclase Phospholipase C

cAMP IP3 / DAG

Downstream Cellular Responses

Click to download full resolution via product page

Caption: Simplified A2B adenosine receptor signaling pathway and the antagonistic action of

PSB-1115.

Stability and Storage Recommendations
Proper storage is crucial to maintain the integrity and activity of PSB-1115 stock solutions.
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Solvent
Storage
Temperature

Duration Notes

DMSO -20°C Up to 1 month

Protect from light.

Avoid repeated

freeze-thaw cycles.

-80°C Up to 6 months

Protect from light.

Recommended for

long-term storage.

Water -20°C / -80°C Use promptly

Aqueous solutions are

more prone to

degradation and

microbial growth.

Prepare fresh or use

within a short period.

Hygroscopic DMSO can significantly impact the solubility of the product; therefore, it is

recommended to use newly opened DMSO.[1] Studies have shown that the presence of water

in DMSO can affect compound stability over time. While many compounds are stable in wet

DMSO, it is best practice to minimize water content for long-term storage.

By following these detailed application notes and protocols, researchers can confidently

prepare PSB-1115 stock solutions, ensuring the accuracy and validity of their experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing Stock Solutions of PSB-1115: Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#preparing-psb-1115-stock-solutions-with-
dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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